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Compound of Interest

Compound Name: Indium trichloride

Cat. No.: B086656

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of Indium trichloride (InCls), ensuring that your vital work can proceed
without compromising safety.

Core Safety and Handling Protocols

Indium trichloride is a corrosive substance that can cause severe skin burns and eye
damage.[1][2] It is also harmful if swallowed and can cause damage to organs through
prolonged or repeated exposure.[1][3] Therefore, strict adherence to safety protocols is crucial.

Engineering Controls: Always handle Indium trichloride in a well-ventilated area.[4] A
chemical fume hood is the recommended engineering control to minimize inhalation exposure.
[1][5][6] Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5][6]

Personal Protective Equipment (PPE): A comprehensive PPE plan is the foundation of safe
handling. The following table summarizes the required protective gear.
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PPE Category Specification

Rationale

Chemical safety goggles or a

Eye Protection :
full-face shield.[7]

Protects against splashes and
dust, preventing severe eye
irritation and damage.[1][2][8]

Chemical-resistant gloves

Hand Protection

(e.g., nitrile, neoprene).

Prevents skin contact, which
can cause severe burns and
irritation.[1][8][9]

A lab coat or a chemical-

Body Protection ] ]
resistant suit.

Protects against accidental
spills and contamination of
personal clothing.[7][10]

A NIOSH/MSHA-approved

Respiratory Protection respirator with a particulate

filter.[6][9]

Required if working outside of
a fume hood or if dust is

generated.[7]

Quantitative Data Summary

Understanding the chemical and physical properties of Indium trichloride is essential for safe

handling and storage.
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Property Value

CAS Number 10025-82-8

Molecular Formula InCls

Molecular Weight 221.18 g/mol [4]

Appearance White to yellowish hygroscopic crystals or
powder.[9]

Melting Point 586 °C (1086.8 °F)[5]

Boiling Point Sublimes at 500°C[9]

Solubility Fully miscible in water.[3]

pH Acidic solution

Workplace Exposure Limits (as In) TWA: 0.1 mg/m3; STEL: 0.3 mg/m?3[1]

Operational Plan: Step-by-Step Handling Procedure

» Preparation: Before handling, ensure all necessary PPE is worn correctly and the fume hood
is functioning properly. Have all necessary equipment and reagents ready to minimize time
spent handling the chemical.

e Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to contain any dust. Use a spatula or other appropriate tool for solid transfers. Avoid
creating dust.[2][4][10]

¢ In Solution: When dissolving Indium trichloride, slowly add the solid to the solvent to avoid
splashing. Be aware that the dissolution may be exothermic.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[8] Clean all equipment used.

Disposal Plan: Managing Indium Trichloride Waste

Proper disposal of Indium trichloride and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.
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o Waste Characterization: Indium trichloride waste is considered hazardous waste.[8]

o Container Management: Collect all waste containing Indium trichloride in a designated,
properly labeled, and sealed container.[2][4][7] Do not dispose of it with household garbage
or down the drain.[1][3]

» Disposal Route: Dispose of the hazardous waste through a licensed chemical waste disposal
company, following all local, regional, and national regulations.[1][4][8]

o Contaminated Materials: Any materials, such as gloves or paper towels, that come into
contact with Indium trichloride should also be treated as hazardous waste and disposed of
accordingly.

Emergency Protocol: Indium Trichloride Spill Response

In the event of a spill, a swift and organized response is crucial to mitigate hazards. The
following workflow outlines the necessary steps.
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Immediate Actions

1. Evacuate Immediate Area

\4

2. Alert Others & Safety Officer

\

3. Isolate the Spill Area

Assessrnev nt & PPE

4. Assess Spill Size & Risk

\

5. Don Appropriate PPE

Containment & Cleanup

6. Contain the Spill

\

7. Neutralize (if applicable)

\

8. Clean Up Spill

Decontamination & Disposal

9. Decontaminate the Area

\

10. Decontaminate Personnel

\

11. Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for handling an Indium trichloride spill.
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By adhering to these guidelines, researchers can confidently and safely handle Indium
trichloride, fostering a secure laboratory environment conducive to groundbreaking scientific
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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